Cas no 13522-14-0 (3beta-Hydroxy-2beta,16beta-dipiperidino-5-alpha-androstan-17-one)
13522-14-0 structure
Product Name:3beta-Hydroxy-2beta,16beta-dipiperidino-5-alpha-androstan-17-one
CAS No:13522-14-0
MF:C29H48N2O2
MW:456.703628540039
CID:49314
PubChem ID:114656
Update Time:2025-04-18
3beta-Hydroxy-2beta,16beta-dipiperidino-5-alpha-androstan-17-one Chemical and Physical Properties
Names and Identifiers
-
- 3beta-Hydroxy-2beta,16beta-dipiperidino-5-alpha-androstan-17-one
- Androstan-17-one, 3-hydroxy-2,16-di-1-piperidinyl-,(2,3,5,16)-(9CI)
- 2β,16β-Dipiperidino-5α-androstan-3α-ol-17-one
- 3beta-Hydroxy-2beta,16beta-dipiperidino-5-α-androstan-17-one
- 3α-Hydroxy-2β,16β-di(1-piperidinyl)-5α-androstan-17-one
- Androstan-17-one,3-hydroxy-2,16-di-1-piperidinyl-, (2b,3a,5a,16b)-
- (2S,3S,5S,8R,9S,10S,13S,14S,16S)-3-hydroxy-10,13-dimethyl-2,16-di(piperidin-1-yl)-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one
- Androstan-17-one, 3-hydroxy-2,16-di-1-piperidinyl-,(2,3,5,16
- SCHEMBL9093395
- (2S,3S,5S,8R,9S,10S,13S,14S,16S)-3-Hydroxy-10,13-dimethyl-2,16-di-piperidin-1-yl-hexadecahydro-cyclopenta[a]phenanthren-17-one
- KUCISTFXMDQUHG-XMTFRXHISA-N
- 3-Hydroxy-2,16-di(piperidin-1-yl)androstan-17-one
- 2beta,16beta-Dipiperidino-5alpha-androstan-3alpha-ol-17-one
- (2beta,3alpha,5alpha,16beta)-3-hydroxy-2,16-di-(1-piperidinyl)-androstan-17-one
- 13522-14-0
- EINECS 236-865-8
- DTXSID70928909
- A-ol-17-one
- A,16
- A-androstan-3
- 2
- A-Dipiperidino-5
- Androstan-17-one,3-hydroxy-2,16-di-1-piperidinyl-,(2,3,5,16)-(9CI)
-
- Inchi: 1S/C29H48N2O2/c1-28-12-11-22-21(23(28)18-24(27(28)33)30-13-5-3-6-14-30)10-9-20-17-26(32)25(19-29(20,22)2)31-15-7-4-8-16-31/h20-26,32H,3-19H2,1-2H3/t20-,21+,22-,23-,24-,25-,26-,28-,29-/m0/s1
- InChI Key: KUCISTFXMDQUHG-XMTFRXHISA-N
- SMILES: O[C@@H]1[C@H](C[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3C[C@@H](C([C@@]3(C)CC[C@H]21)=O)N1CCCCC1)N1CCCCC1
Computed Properties
- Exact Mass: 456.37200
- Monoisotopic Mass: 456.371579
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 2
- Complexity: 744
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8
- XLogP3: 5.5
Experimental Properties
- Density: 1.114
- Boiling Point: 569.5°Cat760mmHg
- Flash Point: 298.2°C
- Refractive Index: 1.561
- PSA: 43.78000
- LogP: 4.76370
- Vapor Pressure: 0.0±3.5 mmHg at 25°C
3beta-Hydroxy-2beta,16beta-dipiperidino-5-alpha-androstan-17-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3beta-Hydroxy-2beta,16beta-dipiperidino-5-alpha-androstan-17-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1609581-50mg |
(2S,3S,5S,8R,9S,10S,13S,14S,16S)-3-hydroxy-10,13-dimethyl-2,16-di(piperidin-1-yl)hexadecahydro-17H-cyclopenta[a]phenanthren-17-one |
13522-14-0 | 98% | 50mg |
¥1007.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1609581-250mg |
(2S,3S,5S,8R,9S,10S,13S,14S,16S)-3-hydroxy-10,13-dimethyl-2,16-di(piperidin-1-yl)hexadecahydro-17H-cyclopenta[a]phenanthren-17-one |
13522-14-0 | 98% | 250mg |
¥3228.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1609581-1g |
(2S,3S,5S,8R,9S,10S,13S,14S,16S)-3-hydroxy-10,13-dimethyl-2,16-di(piperidin-1-yl)hexadecahydro-17H-cyclopenta[a]phenanthren-17-one |
13522-14-0 | 98% | 1g |
¥6693.00 | 2023-11-21 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-497850-50 mg |
2β,16β-Dipiperidino-5α-androstan-3α-ol-17-one, |
13522-14-0 | 50mg |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-497850-50mg |
2β,16β-Dipiperidino-5α-androstan-3α-ol-17-one, |
13522-14-0 | 50mg |
¥2858.00 | 2023-09-05 | ||
| Aaron | AR009FSX-50mg |
Androstan-17-one, 3-hydroxy-2,16-di-1-piperidinyl-,(2,3,5,16)-(9CI) |
13522-14-0 | 98% | 50mg |
$108.00 | 2025-02-17 | |
| Aaron | AR009FSX-250mg |
Androstan-17-one, 3-hydroxy-2,16-di-1-piperidinyl-,(2,3,5,16)-(9CI) |
13522-14-0 | 98% | 250mg |
$317.00 | 2025-02-17 | |
| Aaron | AR009FSX-1g |
Androstan-17-one, 3-hydroxy-2,16-di-1-piperidinyl-,(2,3,5,16)-(9CI) |
13522-14-0 | 98% | 1g |
$758.00 | 2025-02-17 | |
| 1PlusChem | 1P009FKL-50mg |
Androstan-17-one, 3-hydroxy-2,16-di-1-piperidinyl-,(2,3,5,16)-(9CI) |
13522-14-0 | 98% | 50mg |
$134.00 | 2023-12-22 | |
| 1PlusChem | 1P009FKL-250mg |
Androstan-17-one, 3-hydroxy-2,16-di-1-piperidinyl-,(2,3,5,16)-(9CI) |
13522-14-0 | 98% | 250mg |
$328.00 | 2023-12-22 |
3beta-Hydroxy-2beta,16beta-dipiperidino-5-alpha-androstan-17-one Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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